Cas no 209984-08-7 (2H-1-Benzazepin-2-one, 3-amino-1,3,4,5-tetrahydro-1,5-dimethyl-)

2H-1-Benzazepin-2-one, 3-amino-1,3,4,5-tetrahydro-1,5-dimethyl- structure
209984-08-7 structure
Product name:2H-1-Benzazepin-2-one, 3-amino-1,3,4,5-tetrahydro-1,5-dimethyl-
CAS No:209984-08-7
MF:C12H16N2O
MW:204.268242835999
CID:1402087

2H-1-Benzazepin-2-one, 3-amino-1,3,4,5-tetrahydro-1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzazepin-2-one, 3-amino-1,3,4,5-tetrahydro-1,5-dimethyl-
    • Inchi: 1S/C12H16N2O/c1-8-7-10(13)12(15)14(2)11-6-4-3-5-9(8)11/h3-6,8,10H,7,13H2,1-2H3
    • InChI Key: HYJONSWLDOFVMR-UHFFFAOYSA-N
    • SMILES: N1(C)C2=CC=CC=C2C(C)CC(N)C1=O

Computed Properties

  • Exact Mass: 204.12638
  • Monoisotopic Mass: 204.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3A^2

Experimental Properties

  • Density: 1.080±0.06 g/cm3(Predicted)
  • Boiling Point: 383.4±42.0 °C(Predicted)
  • PSA: 46.33
  • pka: 7.92±0.40(Predicted)

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